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Compound of Interest

Compound Name: Amino-bis-PEG3-TCO

Cat. No.: B12415632

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Amino-bis-PEG3-TCO, a trifunctional linker

molecule integral to advanced bioconjugation strategies. Its unique structure, featuring a

secondary amine and two trans-cyclooctene (TCO) moieties, enables precise and efficient

labeling and crosslinking of biomolecules through bioorthogonal chemistry. This document

outlines its chemical properties, experimental protocols for its application, and a visual

representation of its reaction mechanism.

Core Properties of Amino-bis-PEG3-TCO
Amino-bis-PEG3-TCO is a valuable tool in the field of bioconjugation, particularly for the

development of antibody-drug conjugates (ADCs) and other targeted therapeutic and

diagnostic agents.[1][2] Its trifunctional nature, with a central secondary amine for initial

conjugation and two TCO groups for subsequent bioorthogonal reactions, allows for the

assembly of complex molecular constructs. The hydrophilic polyethylene glycol (PEG) spacers

enhance solubility, reduce aggregation, and minimize steric hindrance during conjugation.[3]
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Property Value Source

Molecular Formula C₄₃H₇₇N₅O₁₄ [3][4]

Molecular Weight 888.10 g/mol

Purity >90%

Physical Form Colorless oil

Solubility
Soluble in DCM, THF,

acetonitrile, DMF, and DMSO

Storage -20°C, protect from light

Reaction Principle: TCO-Tetrazine Ligation
The primary application of Amino-bis-PEG3-TCO revolves around the inverse-electron-

demand Diels-Alder (iEDDA) cycloaddition reaction between the TCO groups and a tetrazine

(Tz) moiety. This bioorthogonal "click chemistry" reaction is exceptionally fast and highly

specific, proceeding efficiently under mild, aqueous conditions without the need for a copper

catalyst. The reaction forms a stable dihydropyridazine bond and releases nitrogen gas as the

only byproduct. This high degree of selectivity and biocompatibility makes the TCO-tetrazine

ligation ideal for conjugating molecules in complex biological environments, including in living

organisms.

The reaction kinetics are a key advantage, with second-order rate constants reported to be in

the range of 1 to 1x10⁶ M⁻¹s⁻¹, making it one of the most efficient bioorthogonal reactions

known. This allows for the effective conjugation of biomolecules even at low concentrations.

The progress of the reaction can often be monitored by the disappearance of the characteristic

pink color of the tetrazine.

Experimental Protocols
While a specific protocol for Amino-bis-PEG3-TCO is not detailed in the provided search

results, the following are generalized and adaptable protocols for TCO-tetrazine ligation based

on established methodologies. These protocols can be modified for specific applications

involving Amino-bis-PEG3-TCO.
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Protocol 1: General Protein-Protein Conjugation using
TCO and Tetrazine Linkers
This protocol describes the conjugation of two proteins, one functionalized with a TCO group

and the other with a tetrazine.

Materials:

TCO-functionalized Protein 1

Tetrazine-functionalized Protein 2

Phosphate Buffered Saline (PBS), pH 7.4

Spin desalting columns

Procedure:

Preparation of Reactants: Dissolve the TCO-functionalized Protein 1 and Tetrazine-

functionalized Protein 2 in PBS buffer.

Conjugation Reaction: Mix the TCO-Protein 1 and Tetrazine-Protein 2 in a 1:1 molar ratio.

For optimal results, a slight excess (1.05-1.5 molar equivalents) of the tetrazine-

functionalized protein can be used.

Incubation: Incubate the reaction mixture for 1 hour with rotation. Depending on the specific

reactants, the incubation time can range from 30 minutes to 2 hours at room temperature.

The reaction can also be performed at 4°C with a longer incubation time.

Monitoring (Optional): The reaction can be monitored by observing the disappearance of the

tetrazine's color, which has an absorption band between 510 and 550 nm.

Purification: The resulting protein-protein conjugate can be purified from unreacted

components using size-exclusion chromatography.

Storage: Store the final conjugate at 4°C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Labeling of a TCO-Modified Protein with a
Tetrazine-Fluorophore
This protocol outlines the procedure for fluorescently labeling a protein that has been modified

to contain a TCO group.

Materials:

TCO-modified protein in a suitable buffer (e.g., PBS)

Tetrazine-functionalized fluorophore

DMSO or DMF

Desalting column or dialysis equipment

Procedure:

Prepare Fluorophore Stock: Prepare a stock solution of the tetrazine-fluorophore in DMSO or

DMF.

Labeling Reaction: To the solution of the TCO-modified protein, add a 5-10 fold molar excess

of the tetrazine-fluorophore solution.

Incubation: Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C.

Purification: Remove the excess, unreacted tetrazine-fluorophore using a desalting column

or dialysis.

Final Product: The labeled protein is now ready for downstream applications.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the general workflow for a bioconjugation experiment utilizing

the TCO-tetrazine ligation chemistry, which is the core application of Amino-bis-PEG3-TCO.
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Caption: Workflow for TCO-Tetrazine Bioconjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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